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Compound of Interest

Compound Name: 1,1-Dimethyl-1-propanol-d6

Cat. No.: B564656

This guide provides immediate safety, handling, and disposal protocols for 1,1-Dimethyl-1-
propanol-d6, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Chemical Safety and Hazard Information

1,1-Dimethyl-1-propanol-d6 is a deuterated analog of tert-amyl alcohol. It is a flammable
liquid that can cause serious eye damage and may lead to drowsiness or dizziness.

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapor.

H318: Causes serious eye damage.

H336: May cause drowsiness or dizziness.

R37/38: Irritating to respiratory system and skin.[1]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHeDeO [2]
Molecular Weight 94.19 g/mol [2]
CAS Number 75295-95-3 [3]
Boiling Point 102.0 °C [4]
Flash Point 21.1°C [4]
Density 0.8 £0.1 g/cm3 [4]
Storage Temperature 2-8°C (Refrigerator) [2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with handling 1,1-Dimethyl-1-propanol-
d6é mandates the use of the following personal protective equipment to minimize exposure and
ensure personal safety.
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Equipment Standard Purpose

ANSI Z87.1-rated safety

) glasses or goggles. A face
Eye Protection o _ _ and vapors that can cause
shield is required when there is

To protect against splashes

serious eye damage.
a splash hazard.

Chemically resistant gloves i
) o To prevent skin contact, as the
Hand Protection (e.g., nitrile, neoprene). Gloves o
) substance can be irritating.[1]
must be inspected before use.

A flame-retardant lab coat is ] )
) ] ] o To protect against accidental
Skin and Body Protection required. Ensure skin is not i
splashes and fire hazards.
exposed.

A NIOSH-approved respirator ) )

) ) ) To prevent inhalation of
with an organic vapor cartridge )

) ] ) ] ] . vapors, which can cause
Respiratory Protection is necessary if working outside _ o
] respiratory irritation and
a fume hood or in poorly o
] dizziness.[1]

ventilated areas.

Handling and Storage Protocol

1. Engineering Controls:

e Always handle 1,1-Dimethyl-1-propanol-d6 inside a certified chemical fume hood to
minimize inhalation exposure.

e Ensure an eyewash station and safety shower are readily accessible and have been recently
tested.

» Use explosion-proof electrical and ventilating equipment.

2. Safe Handling Practices:

e Ground and bond containers when transferring the material to prevent static discharge.
o Use only non-sparking tools.

o Keep the container tightly closed when not in use.[5]

e Avoid contact with skin and eyes.[5]

e Do not breathe vapors or mist.
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.

. Storage:

Store in a well-ventilated place and keep the container tightly closed.[5]
Store in a refrigerator at 2-8°C for long-term storage.[2]

Store away from incompatible materials such as strong oxidizing agents.[1]
Store in a locked cabinet or area accessible only to authorized personnel.[5]

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.[5]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[5]

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Disposal Plan

1,1-Dimethyl-1-propanol-d6 and its containers must be disposed of as hazardous waste. Do

not dispose of down the drain.[6][7]

. Waste Collection:

Collect waste 1,1-Dimethyl-1-propanol-d6 in a dedicated, properly labeled, and sealed
container. The container must be compatible with flammable organic solvents.

Segregate from other waste streams, especially from oxidizing agents, acids, and bases to
prevent dangerous reactions.[7]
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2. Labeling and Storage of Waste:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full
chemical name: "1,1-Dimethyl-1-propanol-d6."
o Store the waste container in a designated, well-ventilated, and secondary containment area

away from ignition sources.[7]
3. Disposal:

» Arrange for pickup and disposal by a licensed hazardous waste disposal company.
» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 1,1-Dimethyl-1-

propanol-d6 in a laboratory setting.
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Safe Handling Workflow for 1,1-Dimethyl-1-propanol-d6
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Caption: Workflow for safe handling of 1,1-Dimethyl-1-propanol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b564656?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1,1-Dimethyl-1-propanol
https://clearsynth.com/product/1-1-dimethyl-1-propanol-d6
https://www.pharmaffiliates.com/en/75295-95-3-1-1-dimethyl-1-propanol-d6-pasti034170.html
https://wap.guidechem.com/dictionary/en/75295-95-3.html
https://www.sigmaaldrich.com/AR/en/sds/aldrich/s818380?userType=undefined
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.benchchem.com/product/b564656#personal-protective-equipment-for-handling-1-1-dimethyl-1-propanol-d6
https://www.benchchem.com/product/b564656#personal-protective-equipment-for-handling-1-1-dimethyl-1-propanol-d6
https://www.benchchem.com/product/b564656#personal-protective-equipment-for-handling-1-1-dimethyl-1-propanol-d6
https://www.benchchem.com/product/b564656#personal-protective-equipment-for-handling-1-1-dimethyl-1-propanol-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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